molecular formula C7H3F5N2O2 B6184866 2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid CAS No. 2624125-11-5

2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid

Cat. No. B6184866
CAS RN: 2624125-11-5
M. Wt: 242.1
InChI Key:
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Description

2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid is a chemical compound with the molecular formula C8H4F5NO2 and a molecular weight of 241.11 . It is a research use only compound and is available for bulk custom synthesis .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: O=C(O)C(F)(F)C1=NC(C(F)(F)F)=CC=C1 . This notation provides a way to represent the structure using ASCII characters. It includes information about the arrangement of atoms, the bonding between them, and any charges present.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid involves the introduction of a difluoroacetic acid group onto a pyrazine ring that has a trifluoromethyl group attached to it. This can be achieved through a series of reactions that involve the use of appropriate starting materials and reagents.", "Starting Materials": [ "2,6-difluoropyrazine", "trifluoromethyl iodide", "sodium hydride", "bromine", "acetic acid", "sodium acetate", "hydrogen peroxide", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 2,6-difluoropyrazine is reacted with sodium hydride in anhydrous DMF to form the corresponding pyrazine anion.", "Step 2: Trifluoromethyl iodide is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to allow for the formation of the trifluoromethylpyrazine derivative.", "Step 3: The trifluoromethylpyrazine derivative is then treated with bromine in acetic acid to form the corresponding bromopyrazine derivative.", "Step 4: The bromopyrazine derivative is then reacted with sodium acetate in acetic acid to form the corresponding acetate derivative.", "Step 5: The acetate derivative is then treated with hydrogen peroxide in the presence of sulfuric acid to form the corresponding carboxylic acid derivative.", "Step 6: The carboxylic acid derivative is then neutralized with sodium hydroxide and purified by recrystallization from water to obtain the final product, 2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid." ] }

CAS RN

2624125-11-5

Product Name

2,2-difluoro-2-[6-(trifluoromethyl)pyrazin-2-yl]acetic acid

Molecular Formula

C7H3F5N2O2

Molecular Weight

242.1

Purity

95

Origin of Product

United States

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